Cas no 56096-94-7 (Benzene, 2-(chloromethyl)-1-[(4-chlorophenyl)thio]-4-fluoro-)

• Product Name: Benzene, 2-(chloromethyl)-1-[(4-chlorophenyl)thio]-4-fluoro-
• CAS No: 56096-94-7
• MF: C₁₃H₉Cl₂FS
• MW: 287.179963827133
• CID: 349865
• PubChem ID: 71444846
• Update Time: 2025-04-19

Benzene, 2-(chloromethyl)-1-[(4-chlorophenyl)thio]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(chloromethyl)-1-[(4-chlorophenyl)thio]-4-fluoro-
• 2-(chloromethyl)-1-(4-chlorophenyl)sulfanyl-4-fluorobenzene
• 56096-94-7
• 2-(Chloromethyl)-1-[(4-chlorophenyl)sulfanyl]-4-fluorobenzene
• DTXSID80853596

• Inchi： 1S/C13H9Cl2FS/c14-8-9-7-11(16)3-6-13(9)17-12-4-1-10(15)2-5-12/h1-7H,8H2
• InChI Key： URZDCUITWRKUDE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1SC1C=CC(=CC=1)Cl)F

Computed Properties

• Exact Mass: 285.97877
• Monoisotopic Mass: 285.9786050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers